4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one

• IUPAC Name: 4-(2-chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one
• InChI: InChI=1S/C17H15ClFN3O3/c1-25-14-9-11(5-6-20-14)22-8-7-21(10-15(22)23)17(24)16-12(18)3-2-4-13(16)19/h2-6,9H,7-8,10H2,1H3
• InChI Key: GBIHKJJWWJVVFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C17H15ClFN3O3
• Molecular Weight: 363.8 g/mol

Description

4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one, also known as CFMP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. CFMP belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is not fully understood, but it is believed to involve modulation of various neurotransmitter systems. 4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been shown to act as a dopamine D2 receptor antagonist, a serotonin 5-HT1A receptor agonist, and a glutamate NMDA receptor antagonist. These interactions may contribute to its antipsychotic, antidepressant, and anxiolytic effects.
Biochemical and Physiological Effects:
4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been found to exhibit various biochemical and physiological effects, including modulation of neurotransmitter systems, reduction of oxidative stress, and inhibition of inflammatory responses. 4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been shown to decrease the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in the brain, suggesting its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has several advantages for use in lab experiments, including its high purity, stability, and solubility in water and organic solvents. 4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is also relatively easy to synthesize and can be obtained in large quantities. However, 4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has some limitations, including its high cost and potential toxicity at high doses.

Future Directions

For research on 4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one could include studies on its pharmacokinetics and pharmacodynamics, its efficacy in animal models of neuropsychiatric disorders, and its safety and tolerability in humans. 4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one could also be used as a tool compound to study the role of neurotransmitter systems in various neuropsychiatric disorders.

Synthesis Methods

The synthesis of 4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one involves the reaction of 2-methoxypyridine-4-carboxylic acid with 1-(2-chloro-6-fluorobenzoyl)piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through an amide bond formation and subsequent cyclization to yield 4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one. The purity of the product can be improved through recrystallization using a suitable solvent.

Scientific Research Applications

4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been found to exhibit various biological activities, including antipsychotic, antidepressant, anxiolytic, and antinociceptive effects. It has also been reported to have potential therapeutic applications in the treatment of schizophrenia, bipolar disorder, and Alzheimer's disease. 4-(2-Chloro-6-fluorobenzoyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been shown to interact with several neurotransmitter systems, including dopamine, serotonin, and glutamate, suggesting its potential as a multi-targeted agent in the treatment of various neuropsychiatric disorders.